Cas no 53722-26-2 (Acetic acid, chloro-, 1-(ethoxypropoxyphosphinyl)-2-propenyl ester)

53722-26-2 structure
Product name:Acetic acid, chloro-, 1-(ethoxypropoxyphosphinyl)-2-propenyl ester
Acetic acid, chloro-, 1-(ethoxypropoxyphosphinyl)-2-propenyl ester Chemical and Physical Properties
Names and Identifiers
-
- Acetic acid, chloro-, 1-(ethoxypropoxyphosphinyl)-2-propenyl ester
- 1-(2-chloroacetyl)oxyprop-2-enyl-(1-ethoxypropoxy)-oxophosphanium
- 53722-26-2
- {1-[(Chloroacetyl)oxy]prop-2-en-1-yl}(1-ethoxypropoxy)oxophosphanium
- DTXSID00788497
-
- Inchi: InChI=1S/C10H18ClO5P/c1-4-9(14-6-3)16-17(13)10(5-2)15-8(12)7-11/h5,9-10,17H,2,4,6-7H2,1,3H3
- InChI Key: YUKZALHFGKZJLF-UHFFFAOYSA-N
- SMILES: CCOC(OP(C(OC(CCl)=O)C=C)=O)CC
Computed Properties
- Exact Mass: 284.05814
- Monoisotopic Mass: 283.0502133g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 17
- Rotatable Bond Count: 10
- Complexity: 271
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 2
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.2
- Topological Polar Surface Area: 61.8Ų
Experimental Properties
- PSA: 61.83
Acetic acid, chloro-, 1-(ethoxypropoxyphosphinyl)-2-propenyl ester Related Literature
-
Jangam Lakshmidevi,Rama Moorthy Appa,Bandameeda Ramesh Naidu,S. Siva Prasad,Loka Subramanyam Sarma,Katta Venkateswarlu Chem. Commun., 2018,54, 12333-12336
-
Sudip Mandal,Barla Thirupathi Org. Biomol. Chem., 2020,18, 5287-5314
-
D. Pla,M. Salleras,A. Morata,I. Garbayo,M. Gerbolés,N. Sabaté,N. J. Divins,A. Casanovas,J. Llorca,A. Tarancón Lab Chip, 2016,16, 2900-2910
-
Shuo Xiong,Xudong Liu,Jian Zhou,Yi Liu,Yiping Shen,Xiaobo Yin,Jianhui Wu,Ran Tao,Yongqing Fu,Huigao Duan RSC Adv., 2020,10, 19178-19184
53722-26-2 (Acetic acid, chloro-, 1-(ethoxypropoxyphosphinyl)-2-propenyl ester) Related Products
- 2227817-85-6((2R)-6,6-dimethylheptan-2-amine)
- 1361488-25-6(4'-(Chloromethyl)-2,4,6,2'-tetrachlorobiphenyl)
- 2229351-93-1(4-(1-bromopropan-2-yl)-1-methyl-3-(oxan-4-yl)-1H-pyrazole)
- 1091618-41-5(5-(4-Bromo-2-methoxyphenyl)oxazole)
- 2418727-99-6(5-Ethynyl-2-methyl-3-[(piperazin-1-yl)methyl]phenyl sulfurofluoridate)
- 2680718-50-5(tert-butyl N-4-(2-bromophenoxy)-3-chlorophenylcarbamate)
- 2138135-24-5(3-Piperidinemethanamine, 5-(4-morpholinylmethyl)-)
- 1462290-15-8((3S,5R)-3-cyclopropyl-5-ethyl-2-oxo-pyrrolidine-3-carbonitrile)
- 1804271-08-6(6-Trifluoromethyl-1H-benzimidazole-5-sulfonyl chloride)
- 1092390-14-1(2-Amino-1-(4-trifluoromethoxyphenyl)ethanone Hydrochloride)
Recommended suppliers
Suzhou Genelee Bio-Technology Co., Ltd.
Gold Member
CN Supplier
Bulk

Enjia Trading Co., Ltd
Gold Member
CN Supplier
Bulk

Changzhou Guanjia Chemical Co., Ltd
Gold Member
CN Supplier
Bulk

atkchemica
Gold Member
CN Supplier
Reagent

Jiangsu Xinsu New Materials Co., Ltd
Gold Member
CN Supplier
Bulk
